Cas no 67896-70-2 (5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE)

5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE structure
67896-70-2 structure
Product Name:5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE
CAS No:67896-70-2
MF:C21H34O4
MW:350.492267131805
CID:890206
Update Time:2024-03-05

5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE Chemical and Physical Properties

Names and Identifiers

    • 5-BETA-PREGNAN-3-ALPHA, 6-ALPHA, 21-TRIOL-20-ONE
    • 5-β-PREGNAN-3-α, 6-α, 21-TRIOL-20-ONE
    • Pregnan-20-one, 3,6,21-trihydroxy-, (3α,5β,6α)- (9CI)
    • Inchi: 1S/C21H34O4/c1-20-8-6-15-13(14(20)3-4-16(20)19(25)11-22)10-18(24)17-9-12(23)5-7-21(15,17)2/h12-18,22-24H,3-11H2,1-2H3/t12-,13+,14+,15+,16-,17+,18+,20+,21-/m1/s1
    • InChI Key: XWVOZMWRTHPMOW-STXMOTMYSA-N
    • SMILES: [C@@]12([H])C[C@@H]([C@]3([H])C[C@H](O)CC[C@]3(C)[C@@]1([H])CC[C@]1(C)[C@H](CC[C@@]21[H])C(=O)CO)O

Computed Properties

  • Exact Mass: 350.24600

Experimental Properties

  • PSA: 77.76000
  • LogP: 2.53840
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd